Cas no 477851-09-5 (5-METHYL-4-([4-(TRIFLUOROMETHYL)ANILINO]METHYLENE)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE)

• Product Name: 5-METHYL-4-([4-(TRIFLUOROMETHYL)ANILINO]METHYLENE)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• CAS No: 477851-09-5
• MF: C₁₂H₁₀F₃N₃O
• MW: 269.222512722015
• MDL: MFCD00138286
• CID: 5225875
• Update Time: 2026-03-07

5-METHYL-4-([4-(TRIFLUOROMETHYL)ANILINO]METHYLENE)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-4-([4-(TRIFLUOROMETHYL)ANILINO]METHYLENE)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 3-methyl-4-({[4-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one
• 5-methyl-4-{[4-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
• MLS000755984
• HMS2589L11
• SMR000337649
• 5-methyl-4-[[4-(trifluoromethyl)phenyl]iminomethyl]-1,2-dihydropyrazol-3-one

• MDL： MFCD00138286
• Inchi： 1S/C12H10F3N3O/c1-7-10(11(19)18-17-7)6-16-9-4-2-8(3-5-9)12(13,14)15/h2-6H,1H3,(H2,17,18,19)/b16-6+
• InChI Key： XYNHVZVDWBZITJ-OMCISZLKSA-N
• SMILES： FC(C1C=CC(=CC=1)/N=C/C1C(NNC=1C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 2.5
• Topological Polar Surface Area: 53.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes